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Compound of Interest

Compound Name: UBP714

CAS No.: 773109-55-0

Cat. No.: B611538

Get Quote

This document provides immediate and essential safety and logistical information for the

handling of UBP714, a derivative of the NMDA receptor negative allosteric modulator UBP608,

intended for research use only.[1] Given that a specific Safety Data Sheet (SDS) for UBP714 is

not readily available in the public domain, the following guidance is based on general

laboratory safety protocols for handling chemical compounds of a similar nature. Researchers,

scientists, and drug development professionals should use this information in conjunction with

their institution's specific safety guidelines and by consulting with their environmental health

and safety (EHS) department.

Personal Protective Equipment (PPE)
The selection and use of appropriate Personal Protective Equipment are paramount to

minimizing exposure and ensuring personal safety when handling UBP714. The following table

summarizes the recommended PPE based on standard laboratory safety practices.[2][3][4]
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PPE Category Specification Purpose

Hand Protection

Nitrile gloves are the preferred

choice due to their wide range

of protection.[2] Consider

double-gloving when handling

concentrated solutions.

To protect hands from

chemical exposure. Gloves

should be changed when

contaminated or if their

integrity is compromised.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles are mandatory.[4] All

protective eyewear should be

ANSI-certified (Z87.1 marking).

[3] A face shield should be

worn in conjunction with

glasses or goggles when there

is a significant risk of

splashing.

To protect the eyes and face

from splashes of chemical

solutions.

Protective Clothing

A standard laboratory coat is

required to protect skin and

personal clothing from

contamination.[4] In some

situations, a solid-front gown or

a disposable suit may be

necessary, depending on the

scale of the operation and the

potential for exposure.[2]

To prevent contamination of

personal clothing and to

provide a removable barrier in

case of a spill.

Respiratory Protection Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to avoid the inhalation of any

aerosols or dust. If a fume

hood is not available or if there

is a risk of generating aerosols,

a risk assessment should be

performed to determine if

respiratory protection, such as

To prevent the inhalation of

potentially harmful airborne

particles or vapors.
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an N95 respirator or a

powered air-purifying respirator

(PAPR), is necessary.[2]

Experimental Protocols: Handling and Disposal
Handling UBP714:

Preparation: Before handling UBP714, ensure that the work area is clean and uncluttered. A

designated area for handling the compound should be established.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before opening the container.

Weighing and Aliquoting: If working with a solid form of UBP714, weighing and aliquoting

should be performed in a chemical fume hood to minimize the risk of inhalation. Use

appropriate tools (e.g., spatulas, weighing paper) and clean them thoroughly after use.

Solution Preparation: When preparing solutions, add the solid UBP714 to the solvent slowly

to avoid splashing. Ensure the container is appropriately labeled with the chemical name,

concentration, date, and your initials.

Storage: UBP714 should be stored in a cool, dry, and dark place. For short-term storage

(days to weeks), 0-4°C is recommended, while long-term storage (months to years) should

be at -20°C.[1]

Disposal Plan:

As no specific disposal instructions for UBP714 are available, it should be treated as

hazardous chemical waste.

Waste Segregation: All disposable materials that come into contact with UBP714, including

gloves, pipette tips, and empty containers, should be disposed of in a designated hazardous

waste container.

Liquid Waste: Unused solutions of UBP714 should be collected in a clearly labeled, sealed,

and appropriate hazardous waste container. Do not mix with other incompatible waste
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streams.

Spill Management: In the event of a spill, clear the area of all unprotected personnel.[5] Wear

appropriate PPE and contain the spill using an absorbent material such as sand or

vermiculite.[5] Collect the absorbed material into a labeled hazardous waste container.[5]

Waste Pickup: Follow your institution's procedures for the collection and disposal of

hazardous chemical waste.

Workflow for Handling UBP714
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Caption: Logical workflow for handling UBP714 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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